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Compound of Interest

Compound Name: Octan-2-one-d5

Cat. No.: B12365059

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of chemical reagents is a cornerstone of laboratory safety and
operational excellence. This guide provides essential, immediate safety and logistical
information for the proper disposal of Octan-2-one-d5, a deuterated ketone. Adherence to
these procedures is critical for ensuring a safe laboratory environment and compliance with
regulatory standards.

Immediate Safety and Handling Precautions

Octan-2-one-d5, like its non-deuterated counterpart 2-octanone, is classified as a flammable
liquid and is harmful in contact with skin and eyes.[1][2] It is also harmful to aquatic life with
long-lasting effects.[1][3] Therefore, before initiating any disposal procedures, it is imperative to
wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat. All handling should be conducted in a well-ventilated area,
preferably within a chemical fume hood.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative safety and physical data
for 2-Octanone, which is expected to be very similar for Octan-2-one-d5.
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Property Value Source
Flash Point 63°C [2]
Boiling Point 172-173°C

UN Number 1224

Hazard Class

3 (Flammable Liquid)

Packing Group

Step-by-Step Disposal Protocol

The disposal of Octan-2-one-d5 must be carried out in accordance with national and local

regulations. Do not dispose of this chemical down the drain or in regular solid waste.

1. Waste Segregation:

o Liquid Waste: Collect all solutions containing Octan-2-one-d5, including any rinsate from

cleaning contaminated equipment, in a designated hazardous liquid waste container.

o Solid Waste: Any solid materials contaminated with Octan-2-one-d5, such as absorbent

pads, weighing papers, or grossly contaminated disposable gloves, should be collected in a

separate, clearly labeled hazardous solid waste container.

2. Container Management:

o Container Type: Use only approved, chemically compatible, and leak-proof containers for

hazardous waste.

o Labeling: All waste containers must be clearly and accurately labeled with "Hazardous

Waste," the full chemical name "Octan-2-one-d5," and appropriate hazard symbols (e.g.,

flammable liquid).

o Storage: Keep waste containers tightly closed when not in use and store them in a

designated, well-ventilated satellite accumulation area away from sources of ignition and

incompatible materials.
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3. Decontamination of Labware:

o Disposable Labware: Grossly contaminated disposable items should be disposed of as solid
hazardous waste.

» Non-Disposable Labware: Glassware and other reusable equipment must be
decontaminated by triple rinsing with a suitable solvent (e.g., ethanol or acetone). The
resulting rinsate must be collected as hazardous liquid waste.

4. Final Disposal:

» Arrange for the collection of the hazardous waste by your institution's environmental health
and safety (EHS) office or a licensed hazardous waste disposal contractor.

e Provide the waste manifest with a complete and accurate description of the waste.

Experimental Workflow for Disposal

The logical workflow for the proper disposal of Octan-2-one-d5 is illustrated in the diagram
below. This flowchart outlines the decision-making process from the point of generation to final
disposal.
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Caption: Disposal workflow for Octan-2-one-d5.
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By adhering to these detailed procedures, laboratory personnel can ensure the safe and
compliant disposal of Octan-2-one-d5, thereby protecting themselves, their colleagues, and
the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. synerzine.com [synerzine.com|]

2. sds.metasci.ca [sds.metasci.ca]

3. sigmaaldrich.com [sigmaaldrich.com]

 To cite this document: BenchChem. [Navigating the Safe Disposal of Octan-2-one-d5: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12365059#0ctan-2-one-d5-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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